Cas no 1408076-05-0 (trans-3-methoxycyclobutanecarboxylic acid)

• Product name: trans-3-methoxycyclobutanecarboxylic acid
• CAS No: 1408076-05-0
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD22396944
• CID: 4594891
• PubChem ID: 22934762

trans-3-methoxycyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-METHOXYCYCLOBUTANECARBOXYLIC ACID
• CIS-3-METHOXYCYCLOBUTANECARBOXYLIC ACID
• TRANS-3-METHOXYCYCLOBUTANECARBOXYLIC ACID
• 3-METHOXYCYCLOBUTANE-1-CARBOXYLIC ACID
• Cyclobutanecarboxylic acid, 3-methoxy-
• cis-3-Methoxycyclobutane-1-carboxylic acid
• trans-3-Methoxycyclobutane-1-carboxylic acid
• AMCB00079
• 3-Methoxy-cyclobutanecarboxylic acid
• (1S,3S)-3-METHOXYCYCLOBUTANE-1-CARBOXYLIC ACID
• AKOS025290319
• PB16996
• DTXSID901269743
• SCHEMBL301155
• EN300-7257773
• (1R,3R)-3-METHOXYCYCLOBUTANE-1-CARBOXYLIC ACID
• DTXSID60629079
• PB16064
• PRADZEMZRCCINO-UHFFFAOYSA-N
• 480450-03-1
• 1408076-05-0
• MFCD08705860
• AS-34709
• PB37294
• SCHEMBL12449971
• AKOS025290320
• SY099991
• CS-0047777
• 552849-35-1
• CS-0051288
• SCHEMBL12582063
• MFCD22396943
• SY099992
• CS-0049699
• Cyclobutanecarboxylic acid, 3-methoxy-, trans-
• EN300-311924
• SY098113
• MFCD22396944
• SCHEMBL12582055
• SB20724
• AS-50589
• EN300-6960191
• P10644
• TRANS-3-METHOXYCYCLOBUTANECARBOXYLICACID
• CXA84935
• AS-34710
• DB-070910
• ALBB-030477
• AKOS006291293
• trans-3-methoxycyclobutanecarboxylic acid

• MDL： MFCD22396944
• Inchi： 1S/C6H10O3/c1-9-5-2-4(3-5)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)
• InChI Key： PRADZEMZRCCINO-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 130.062994177 g/mol
• Monoisotopic Mass: 130.062994177 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Molecular Weight: 130.14
• XLogP3: 0.2

Additional information on trans-3-methoxycyclobutanecarboxylic acid

Comprehensive Guide to trans-3-Methoxycyclobutanecarboxylic Acid (CAS No. 1408076-05-0): Properties, Applications, and Market Insights

trans-3-Methoxycyclobutanecarboxylic acid (CAS No. 1408076-05-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclobutane derivative, characterized by its methoxy and carboxylic acid functional groups, serves as a versatile building block in synthetic chemistry. Its unique structural features make it valuable for designing novel drug candidates and fine chemicals.

The growing demand for small-molecule therapeutics and bioactive intermediates has propelled interest in trans-3-methoxycyclobutanecarboxylic acid derivatives. Researchers are particularly intrigued by its potential in developing enzyme inhibitors and receptor modulators, especially in the context of neurological and metabolic disorders. The compound's rigid cyclobutane core offers distinct conformational advantages in drug design compared to more flexible analogs.

From a chemical perspective, trans-3-methoxycyclobutanecarboxylic acid exhibits interesting properties due to its stereochemistry. The trans configuration of substituents on the cyclobutane ring influences its reactivity and interactions with biological targets. Recent studies highlight its utility in asymmetric synthesis and as a precursor for chiral auxiliaries, addressing the pharmaceutical industry's need for enantiomerically pure compounds.

The synthesis of CAS 1408076-05-0 typically involves multi-step organic transformations, with researchers continually optimizing routes for better atom economy and green chemistry principles. Current methodologies emphasize catalytic processes and microwave-assisted synthesis to improve yields and reduce environmental impact. These advancements align with the broader industry shift toward sustainable chemical production.

In material science applications, trans-3-methoxycyclobutanecarboxylic acid derivatives contribute to the development of advanced polymers with tailored properties. The compound's ability to introduce both hydrogen-bonding (via the carboxylic acid) and hydrophobic (via the methoxy group) functionalities makes it valuable for creating smart materials with responsive characteristics. This has implications for fields ranging from drug delivery systems to specialty coatings.

The analytical characterization of trans-3-methoxycyclobutanecarboxylic acid employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and stereochemistry, particularly important for pharmaceutical applications where regulatory compliance is paramount. Recent improvements in analytical instrumentation have enhanced the ability to study this compound's behavior in complex matrices.

Market analysis indicates steady growth in demand for CAS 1408076-05-0, driven by expanding research in medicinal chemistry and chemical biology. The compound's price and availability fluctuate based on synthesis complexity and purity requirements. Current industry trends show increasing preference for custom synthesis services that can provide high-purity trans-3-methoxycyclobutanecarboxylic acid with documented quality control parameters.

From a safety perspective, proper handling of trans-3-methoxycyclobutanecarboxylic acid requires standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment should be used when working with this chemical. Storage recommendations typically include cool, dry conditions in properly sealed containers to maintain stability.

Future research directions for 1408076-05-0 may explore its potential in bioconjugation chemistry and as a scaffold for proteolysis targeting chimeras (PROTACs). The compound's structural features make it an interesting candidate for developing next-generation therapeutics that address current challenges in drug discovery, particularly in achieving target selectivity and oral bioavailability.

For researchers seeking trans-3-methoxycyclobutanecarboxylic acid suppliers, it's essential to evaluate providers based on certificates of analysis, synthesis documentation, and regulatory compliance. The compound's growing importance in pharmaceutical intermediates and specialty chemicals ensures its continued relevance in chemical research and development pipelines worldwide.